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Compound of Interest

Compound Name: Fmoc-beta-hophe(3-f)-oh
Cat. No.: B13388827
Get Quote
. J

Advanced Specifications and Synthesis Protocols
for Fluorinated B-Amino Acids
Executive Summary

Fmoc-p-HoPhe(3-F)-OH (Fmoc-3-fluoro-B-homophenylalanine) is a specialized non-
proteinogenic amino acid derivative used critically in the synthesis of protease-resistant
peptidomimetics and foldamers. By combining the backbone extension of a 3-amino acid with
the metabolic stability and lipophilicity of a fluorine substitution, this building block offers a dual
advantage in drug discovery: it modulates secondary structure formation (favoring helices or
sheets distinct from a-peptides) and enhances bioavailability.

This guide provides a definitive technical profile, optimized Solid Phase Peptide Synthesis
(SPPS) protocols, and analytical validation standards for researchers integrating this moiety
into therapeutic candidates.

Physicochemical Specifications

The following data establishes the baseline identity for quality control and stoichiometry
calculations.
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Parameter Specification

Chemical Name Fmoc-3-fluoro-B-homophenylalanine

Fmoc-(R/S)-3-amino-4-(3-fluorophenyl)butyric

Synonyms )
acid; Fmoc-3-HPhe(3-F)-OH
Molecular Weight 419.45 g/mol
Molecular Formula C25H22FNOa4
331763-67-8 (D-isomer); Stereoisomer
CAS Number
dependent
Appearance White to off-white powder
Purity Standard > 98.0% (HPLC)
B Soluble in DMF, DMSO, NMP; Sparingly soluble
Solubility )
in DCM
Storage +2°C to +8°C (Desiccated); Stable for >2 years

Structural Logic & Therapeutic Utility
The "Beta" Effect: Proteolytic Stability

Unlike standard a-amino acids, Fmoc--HoPhe(3-F)-OH possesses an extra methylene group (

) in the backbone. This homologation prevents recognition by ubiquitous endogenous
proteases (e.g., trypsin, chymotrypsin), significantly extending the half-life of the resulting
peptide in vivo [1].

The Fluorine Effect: Electronic & Steric Modulation

The substitution of hydrogen with fluorine at the meta (3-) position of the phenyl ring introduces
specific physicochemical changes without drastically altering steric bulk (Van der Waals radius
of F

1.47 AvsH

1.20 A):
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 Lipophilicity: Increases
, facilitating membrane permeability.

o Metabolic Blocking: The C-F bond strength (~116 kcal/mol) prevents oxidative metabolism at
the 3-position (a common site for cytochrome P450 attack).

» Conformational Biasing: The electronegativity of fluorine can induce specific side-chain
rotamers via gauche effects and

stacking interactions, stabilizing the folded state of the peptide [2].

Experimental Protocol: Optimized Fmoc-SPPS

Context: B-amino acids are sterically more demanding and kinetically slower to couple than
their a-counterparts. Standard automated protocols often result in deletion sequences. The
following manual/semi-automated protocol is optimized for high-fidelity incorporation.

4.1. Reagents & Preparation[1][2][3]

e Resin: Rink Amide MBHA (Low loading: 0.3—-0.5 mmol/g recommended to reduce
aggregation).

o Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate) is preferred over HBTU due to faster kinetics for difficult couplings.

o Base: DIPEA (N,N-Diisopropylethylamine).

e Solvent: Anhydrous DMF (N,N-Dimethylformamide).

4.2. Coupling Workflow (Step-by-Step)
o Swelling: Swell resin in DCM (20 min) followed by DMF (20 min).

o Deprotection (Fmoc Removal):
o Treat resin with 20% Piperidine in DMF (2 x 10 min).

o Critical Check: Wash thoroughly with DMF (5x) to remove all traces of piperidine, which
can cause premature cleavage of the Fmoc active ester.
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 Activation (In Situ):

o Dissolve Fmoc-f-HoPhe(3-F)-OH (3.0 eq relative to resin) and HATU (2.9 eq) in minimum
DMF.

o Add DIPEA (6.0 eq) immediately prior to addition to resin.

o Note: Pre-activation should not exceed 2 minutes to avoid racemization (though less
prone in B-AAs, it preserves chiral integrity).

e Coupling Reaction:
o Add activated solution to resin.[1]

o Time: 2 to 4 hours at Room Temperature (Standard a-AA is 45 min; B-AA requires
extended time).

o Validation: Perform Kaiser Test (Qualitative). If slightly blue, perform a double coupling
(repeat step 3-4 with fresh reagents).

e Capping (Optional but Recommended):

o Acetic anhydride/Pyridine/DMF to block unreacted amines.

4.3. Visualization of Synthesis Logic

The following diagram illustrates the decision matrix for coupling this specific fluorinated beta-
amino acid.
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Figure 1: Decision logic for the incorporation of sterically demanding fluorinated 3-amino acids
in SPPS.

Analytical Validation

To ensure the integrity of the synthesized peptide, the following analytical parameters for Fmoc-
B-HoPhe(3-F)-OH must be verified.
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5.1. HPLC Method[4][5][6]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax or Phenomenex Jupiter), 5 um, 4.6 x 250
mm.

e Mobile Phase A: Water + 0.1% TFA.
o Mobile Phase B: Acetonitrile (ACN) + 0.1% TFA.
e Gradient: 5% to 95% B over 20-30 minutes.

e Detection: UV at 220 nm (amide bond) and 254 nm (Fmoc/Phenyl absorption). Note: The
fluorine atom does not significantly alter UV absorption max but may cause a slight retention
time shift compared to non-fluorinated analogs.

5.2. Mass Spectrometry (ESI-MS)

» Expected Mass: Calculate the monoisotopic mass.
o Fmoc-B-HoPhe(3-F)-OH Free Acid: 419.45 Da.[4]

o In Peptide (Residue Mass): 197.21 Da (Calculated as MW - Fmoc[222.24] - OH[17.01] +
H[1.01]... Wait, Residue mass is MW of AA - H20).

o Correction: Residue Mass calculation:

Formula of Residue:

[7]

= C10H11FNO

» MW (Residue): ~179.2 Da + Fluorine(19) = ~198 Da?

= |et's calculate exact residue mass: C10H11FNO.

= 1012.01 + 111.008 + 14.007 + 15.999 + 18.998 = 120.1 + 11.088 + 14.007 + 15.999 +
18.998 = 180.19 Da.
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o Verification: When analyzing the final peptide, add 180.19 Da for every Fmoc-3-HoPhe(3-
F)-OH residue incorporated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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